O-Cresyl glycidyl ether
Overview
Description
O-Cresyl glycidyl ether (ortho-cresyl glycidyl ether, o-CGE) is a liquid aromatic organic chemical compound and chemically a glycidyl ether . It has the formula C10H12O2 and the CAS Registry Number 2210-79-9 . It is one of a number of glycidyl ethers available commercially that are used to reduce the viscosity of epoxy resins .
Synthesis Analysis
While specific synthesis methods for O-Cresyl glycidyl ether were not found in the search results, it’s known that ethers can be synthesized through a variety of methods, including the dehydration of alcohols, the Williamson ether synthesis, and the Ullmann condensation .Molecular Structure Analysis
The molecular structure of O-Cresyl glycidyl ether is represented by the formula C10H12O2 . It consists of an aromatic ring (cresol) attached to an epoxide group (glycidyl ether) via an oxygen atom .Chemical Reactions Analysis
Ethers, including O-Cresyl glycidyl ether, are known to be unreactive towards most reagents, making them excellent reaction solvents . The most common reaction of ethers is cleavage of the C–O bond by using strong acids . O-Cresyl glycidyl ether may attack some forms of plastics .Physical And Chemical Properties Analysis
O-Cresyl glycidyl ether is a clear light yellow liquid . It is insoluble in water . It is combustible .Scientific Research Applications
Epoxy Resin Viscosity Reduction
o-CGE: is commonly used to reduce the viscosity of epoxy resins . This application is crucial in the formulation of coatings, including UV-cured versions, as it allows for easier application and better penetration into substrates. The reduced viscosity also facilitates the incorporation of fillers and pigments, enhancing the mechanical properties and microstructure of the final product .
Microencapsulation
In the field of microencapsulation, o-CGE serves as a core substance for creating microcapsules with polymeric shells . These microcapsules can be employed in various applications, such as controlled drug release, functional textiles, and intumescent flame retardants. The encapsulation process protects the core material and can be tailored to release its contents under specific conditions .
Lithium-Ion Batteries
o-CGE: derivatives, such as Poly (o-cresyl glycidyl ether)-co-formaldehyde, have been explored as anode materials for lithium-ion batteries . The formation of hard carbon nanocomposites from these derivatives contributes to the development of batteries with improved energy storage capacity and cycling stability .
Abrasion-Resistant Coatings
The chemical structure of o-CGE allows it to be cured with polyethylene amine, forming abrasion-resistant coatings . These coatings are valuable in the production of sensors, anti-reflective surfaces, electrochromic devices, and antimicrobial applications. The durability of these coatings makes them suitable for use in harsh environments .
Structural Adhesives
o-CGE: plays a role in the chemistry of structural adhesives, particularly in formulations that require strong bonds and resistance to dimensional changes . Its inclusion in adhesives enhances bond strength, chemical resistance, and electrical insulation, making it ideal for use in the aerospace, automotive, and electronics industries .
Reactive Diluent
As a reactive diluent, o-CGE is involved in the polymerization process as a chain terminator . This application is significant in polymer science, where controlling the molecular weight and cross-linking density of polymers is essential for achieving desired material properties .
Corrosion Protection
Research has indicated the potential of o-CGE in the synthesis of corrosion protection coating systems . These systems are designed to comply with legislation and provide long-lasting protection against corrosion, which is particularly important in the construction and marine industries .
Advanced Material Applications
Finally, o-CGE ’s versatility extends to advanced material applications, such as photonic crystal displays and phase change materials . These innovative uses leverage the unique properties of o-CGE to enhance the functionality and performance of materials in cutting-edge technologies .
Mechanism of Action
Target of Action
O-Cresyl glycidyl ether (o-CGE) is a liquid aromatic organic chemical compound and chemically a glycidyl ether . It is primarily used to reduce the viscosity of epoxy resins . Therefore, its primary targets are epoxy resins.
Mode of Action
O-Cresyl glycidyl ether interacts with epoxy resins by reducing their viscosity . This interaction is due to the glycidyl functionality of o-CGE . It acts as a monofunctional diluent, which in polymer science terms is a chain terminator .
Biochemical Pathways
It is known that the use of the diluent affects the mechanical properties and microstructure of epoxy resins .
Result of Action
The primary result of o-CGE’s action is the reduction of viscosity in epoxy resins . This makes the resins easier to work with and allows them to be used in a wider range of applications, including coatings, sealants, adhesives, composites, and elastomers .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[(2-methylphenoxy)methyl]oxirane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2/c1-8-4-2-3-5-10(8)12-7-9-6-11-9/h2-5,9H,6-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KFUSXMDYOPXKKT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC2CO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2 |
Source
|
| Record name | O-CRESYL GLYCIDYL ETHER | |
| Source | CAMEO Chemicals | |
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| Record name | o-CRESYL GLYCIDYL ETHER | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8024862 |
Source
|
| Record name | o-Cresyl glycidyl ether | |
| Source | EPA DSSTox | |
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| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
O-cresyl glycidyl ether is a clear light yellow liquid. (NTP, 1992), Liquid; NKRA, Clear light yellow liquid; [CAMEO], COLOURLESS LIQUID. |
Source
|
| Record name | O-CRESYL GLYCIDYL ETHER | |
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| Record name | Oxirane, 2-[(2-methylphenoxy)methyl]- | |
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Boiling Point |
498 °F at 760 mmHg (NTP, 1992), at 0.533kPa: 109-111 °C |
Source
|
| Record name | O-CRESYL GLYCIDYL ETHER | |
| Source | CAMEO Chemicals | |
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Flash Point |
200 °F (NTP, 1992), 200 °F, 113 °C c.c. |
Source
|
| Record name | O-CRESYL GLYCIDYL ETHER | |
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| Record name | o-Cresyl glycidyl ether | |
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Solubility |
less than 1 mg/mL at 72 °F (NTP, 1992), Solubility in water: none |
Source
|
| Record name | O-CRESYL GLYCIDYL ETHER | |
| Source | CAMEO Chemicals | |
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Density |
1.09 at 68 °F (NTP, 1992) - Denser than water; will sink, Relative density (water = 1): 1.08 |
Source
|
| Record name | O-CRESYL GLYCIDYL ETHER | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20057 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Vapor Density |
Relative vapor density (air = 1): 5.7 |
Source
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Product Name |
O-Cresyl glycidyl ether | |
CAS RN |
2210-79-9 |
Source
|
| Record name | O-CRESYL GLYCIDYL ETHER | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20057 | |
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Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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